Cas no 61259-13-0 (Cyclobutanecarboxylic acid, 1-(cyclopropylcarbonyl)-)
61259-13-0 structure
Product Name:Cyclobutanecarboxylic acid, 1-(cyclopropylcarbonyl)-
CAS No:61259-13-0
MF:C9H12O3
MW:168.189783096313
CID:486841
PubChem ID:71397712
Update Time:2025-04-19
Cyclobutanecarboxylic acid, 1-(cyclopropylcarbonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclobutanecarboxylic acid, 1-(cyclopropylcarbonyl)-
- 1-(cyclopropanecarbonyl)cyclobutane-1-carboxylic acid
- 61259-13-0
- DTXSID70819186
-
- Inchi: 1S/C9H12O3/c10-7(6-2-3-6)9(8(11)12)4-1-5-9/h6H,1-5H2,(H,11,12)
- InChI Key: ITUSTTSHPKQYLO-UHFFFAOYSA-N
- SMILES: O=C(C1CC1)C1(C(=O)O)CCC1
Computed Properties
- Exact Mass: 168.07866
- Monoisotopic Mass: 168.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
Cyclobutanecarboxylic acid, 1-(cyclopropylcarbonyl)- Related Literature
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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